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Compound of Interest

Compound Name: Cyclodecanol

Cat. No.: B074256

This guide provides a detailed summary of the core physicochemical properties of
cyclodecanol, specifically its molecular formula and weight. It is intended for researchers,
scientists, and professionals in drug development who require precise and clearly presented
chemical data.

Compound Identification

Cyclodecanol is a cyclic alcohol. Based on IUPAC nomenclature, the "decanol” portion of the
name specifies a 10-carbon aliphatic ring structure with a hydroxyl (-OH) group. However, it is
important to note that in various databases and commercial listings, the term is sometimes
used interchangeably with cyclododecanol, which contains a 12-carbon ring. For clarity, this
document presents data for both compounds. The primary focus remains on the 10-carbon
cyclodecanol.

Physicochemical Data

The fundamental quantitative properties of cyclodecanol and its common counterpart,
cyclododecanol, are summarized below. These values are derived from computational and
experimental data available in chemical databases.
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Property Cyclodecanol Cyclododecanol
Molecular Formula C10H200[1][2][3]1[4] C12H240[5][6][71[8]1[9]
Molecular Weight 156.26 g/mol [1] 184.32 g/mol

Exact Mass 156.1514 g/mol [1][2] 184.3184 g/mol [7][10]
CAS Registry Number 1502-05-2[1][2] 1724-39-6[6][7]

Experimental Protocols

The determination of a compound's molecular formula and weight is a foundational process in
analytical chemistry.

Methodology for Determination:

e Mass Spectrometry (MS): This is the primary technique used to determine the exact mass of
a molecule. High-resolution mass spectrometry (HRMS) can provide a mass measurement
with enough accuracy to allow for the deduction of a unique elemental composition. The
molecular ion peak (M+) in the mass spectrum corresponds to the molecular weight of the

compound.

o Elemental Analysis: This experimental technique determines the mass percentages of the
elements (carbon, hydrogen, oxygen) in a sample. These percentages are then used to
derive the empirical formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to determine the structure of the molecule, confirming the number of hydrogen and carbon
atoms and their chemical environments, which validates the molecular formula derived from

other methods.

The combination of these methods provides a definitive confirmation of both the molecular
formula and the precise molecular weight.

Data Relationships
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The relationship between the compound's name, its elemental composition (formula), and its
resulting molecular weight is a fundamental concept in chemistry. The diagram below illustrates

this logical hierarchy for cyclodecanol.

Cyclodecanol

Molecular Formula
C10H200

Molecular Weight
156.26 g/mol

Click to download full resolution via product page

Core properties of Cyclodecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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